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Cat. No.: B1139195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-C102222 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), an

enzyme implicated in the pathophysiology of various pain states. Nitric oxide (NO) produced by

iNOS contributes to pain processing, and the selective inhibition of this enzyme presents a

promising therapeutic strategy for the development of novel analgesic agents.[1] These

application notes provide a comprehensive overview of the in vivo use of AR-C102222 in

established rodent models of inflammatory, neuropathic, and post-operative pain. The included

protocols and data summaries are intended to guide researchers in the effective design and

execution of preclinical pain studies involving this compound.

Mechanism of Action
AR-C102222 exerts its analgesic effects by selectively inhibiting the iNOS enzyme, thereby

reducing the production of nitric oxide in pathological conditions.[1] Elevated levels of NO in

inflammatory and neuropathic states contribute to peripheral and central sensitization, leading

to hyperalgesia and allodynia. By targeting iNOS, AR-C102222 mitigates these processes

without affecting the physiological functions of other NOS isoforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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